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Compound of Interest

Compound Name:
Trimethylammonium chloride-

13C3

Cat. No.: B569307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular weight and composition of

Trimethylammonium chloride-13C3, a stable isotope-labeled compound crucial for various

research applications, including its use as an internal standard in quantitative analyses by

NMR, GC-MS, or LC-MS.

Understanding Isotopic Labeling
Trimethylammonium chloride-13C3 is a form of trimethylammonium chloride where the three

carbon atoms have been replaced with the stable isotope Carbon-13 (¹³C). This isotopic

enrichment is fundamental for its application in metabolic flux analysis and as a tracer in drug

development studies. It is critical to distinguish this compound from its deuterated counterpart,

Trimethylammonium chloride-13C3,d9, which contains both Carbon-13 and deuterium

isotopes.

Molecular Weight and Chemical Formula
The accurate molecular weight is a cornerstone for all quantitative experiments. The molecular

properties of Trimethylammonium chloride-13C3 are detailed below.
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Property Value Source

Molecular Formula ¹³C₃H₁₀ClN LGC Standards[1]

Molecular Weight 98.55 g/mol
MedChemExpress, LGC

Standards[1][2]

Accurate Mass 98.0602 Da LGC Standards[1]

Unlabeled CAS Number 593-81-7 LGC Standards[1]

Labeled CAS Number 286013-00-1
MedChemExpress, LGC

Standards[1][2]

It is important to note that a related but distinct compound, Trimethylammonium chloride-
13C3,d9, has a higher molecular weight of 107.60 g/mol due to the additional presence of nine

deuterium atoms.[3][4][5]

Molecular Composition and Structure
The structure of Trimethylammonium chloride-13C3 consists of a central nitrogen atom

bonded to three methyl groups, each containing a Carbon-13 isotope. This trimethylamine

cation forms an ionic bond with a chloride anion.

Caption: Molecular structure of Trimethylammonium chloride-13C3.

Experimental Protocols and Further Data
The provided information from chemical suppliers does not include detailed experimental

protocols or signaling pathways. For specific applications, researchers should consult peer-

reviewed literature or the manufacturer's documentation for protocols related to the use of

Trimethylammonium chloride-13C3 as an internal standard or metabolic tracer. The primary

application of this compound is as a reference standard in mass spectrometry-based analytical

methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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